Cas no 2171990-39-7 (benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate)

Benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate is a specialized organic compound featuring a carbamate-linked benzyl group attached to a substituted isoquinoline scaffold. Its structural design, incorporating a 7-methyl and 8-(methylamino) substitution, enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis. The carbamate moiety offers stability and reactivity, making it suitable for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its rigid isoquinoline core, which can improve binding affinity in target interactions. High-purity grades ensure consistency in research applications, supporting its use in drug discovery and mechanistic studies.
benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate structure
2171990-39-7 structure
Product Name:benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate
CAS No:2171990-39-7
MF:C19H19N3O2
MW:321.373064279556
CID:5937268
PubChem ID:165589316
Update Time:2025-05-20

benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate
    • 2171990-39-7
    • benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
    • EN300-1609856
    • Inchi: 1S/C19H19N3O2/c1-13-10-17(15-8-9-21-11-16(15)18(13)20-2)22-19(23)24-12-14-6-4-3-5-7-14/h3-11,20H,12H2,1-2H3,(H,22,23)
    • InChI Key: CRINUGKHKLVITF-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC1=CC(C)=C(C2C=NC=CC=21)NC)=O

Computed Properties

  • Exact Mass: 321.147726857g/mol
  • Monoisotopic Mass: 321.147726857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 63.2Ų

benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1609856-0.05g
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
0.05g
$1080.0 2023-06-04
Enamine
EN300-1609856-0.1g
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
0.1g
$1131.0 2023-06-04
Enamine
EN300-1609856-0.25g
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
0.25g
$1183.0 2023-06-04
Enamine
EN300-1609856-0.5g
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
0.5g
$1234.0 2023-06-04
Enamine
EN300-1609856-1.0g
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
1g
$1286.0 2023-06-04
Enamine
EN300-1609856-2.5g
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
2.5g
$2520.0 2023-06-04
Enamine
EN300-1609856-5.0g
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
5g
$3728.0 2023-06-04
Enamine
EN300-1609856-10.0g
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
10g
$5528.0 2023-06-04
Enamine
EN300-1609856-50mg
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
50mg
$1080.0 2023-09-23
Enamine
EN300-1609856-100mg
benzyl N-[7-methyl-8-(methylamino)isoquinolin-5-yl]carbamate
2171990-39-7
100mg
$1131.0 2023-09-23

benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate Related Literature

Additional information on benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate

Introduction to Benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate (CAS No. 2171990-39-7)

Benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate, a compound with the chemical identifier CAS No. 2171990-39-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This intricate molecule, characterized by its isoquinoline core and functionalized carbamate group, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery.

The structural framework of Benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate encompasses a benzyl moiety attached to a carbamate group, which is further linked to an isoquinoline scaffold. The isoquinoline ring system is a prominent motif in natural products and pharmaceuticals, known for its biological activity and structural versatility. Specifically, the presence of a methyl group at the 7-position and a methylamino substituent at the 8-position introduces unique electronic and steric properties to the molecule, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their diverse pharmacological properties. These compounds have shown promise in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The carbamate functionality in Benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate not only enhances its solubility but also provides a site for further chemical modification, enabling the development of novel analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The isoquinoline core offers multiple sites for functionalization, allowing chemists to explore various structural modifications. For instance, studies have demonstrated that substituents at specific positions on the isoquinoline ring can significantly influence the biological activity of the molecule. The incorporation of a methylamino group at the 8-position in Benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate has been shown to enhance binding affinity to certain biological targets, making it an attractive candidate for further development.

The synthesis of Benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate involves multi-step organic transformations, showcasing the expertise required in modern synthetic chemistry. The process typically begins with the preparation of an intermediate isoquinoline derivative, followed by functionalization at the 7-position and subsequent introduction of the carbamate group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to achieve high yields and purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the structure-activity relationships (SAR) of this compound. Molecular modeling studies have provided insights into how different substituents interact with biological targets, helping researchers design more effective derivatives. These computational approaches are complemented by experimental validations, where biological assays are conducted to assess the potency and selectivity of potential drug candidates.

The pharmacological profile of Benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate is another area of active investigation. Preliminary studies suggest that this compound exhibits notable activity against certain cancer cell lines, making it a promising lead for further preclinical development. Additionally, its ability to modulate specific enzymatic pathways has raised interest in its potential application as an antiviral or anti-inflammatory agent. These findings underscore the importance of continued research into this novel molecule.

In conclusion, Benzyl N-7-methyl-8-(methylamino)isoquinolin-5-ylcarbamate (CAS No. 2171990-39-7) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development. As research progresses, this compound is expected to play a crucial role in the discovery and development of new therapeutic agents targeting various diseases.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd